1-(4-(((6-(3,4-Dimethoxyphenyl)pyridazin-3-yl)thio)methyl)phenyl)pyrrolidin-2-one

• IUPAC Name: 1-[4-[[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylmethyl]phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C23H23N3O3S/c1-28-20-11-7-17(14-21(20)29-2)19-10-12-22(25-24-19)30-15-16-5-8-18(9-6-16)26-13-3-4-23(26)27/h5-12,14H,3-4,13,15H2,1-2H3
• InChI Key: BHBXKHGBLRISNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC3=CC=C(C=C3)N4CCCC4=O)OC
• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol

Description

This compound is a derivative of pyridazin-3(2H)-one, a heterocycle that contains two adjacent nitrogen atoms. Pyridazin-3(2H)-one derivatives have attracted the attention of medicinal chemists due to their diverse pharmacological activities.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Molecular Docking : Novel pyridine derivatives have been synthesized, starting from related precursors, showing moderate to good binding energies towards target proteins, demonstrating potential in drug discovery and molecular interaction studies (Flefel et al., 2018). These compounds also exhibited antimicrobial and antioxidant activities, suggesting their utility in developing therapeutic agents.

• Polyimides from Pyridine-containing Diamines : Research into pyridine-containing aromatic diamines has led to the synthesis of soluble polyimides, showcasing good thermal stability and mechanical properties. These materials are pertinent for engineering applications, highlighting the versatility of pyridine derivatives (Yan et al., 2011).

• Anticancer Agents : The development of 3-cyano-1,4,6-trisubstituted-2(1H)-pyridinones, incorporating dimethoxyphenyl moieties, revealed moderate antitumor potential against selected tumor cell lines, underscoring the promise of structurally similar compounds in oncology (Rostom et al., 2011).

Material Science and Antimicrobial Applications

• Synthesis of Pyrazolopyridines : The microwave-assisted synthesis of pyrazolopyridine derivatives has been explored for their antioxidant, antitumor, and antimicrobial activities. This approach demonstrates the potential for rapid synthesis techniques in creating bioactive compounds (El‐Borai et al., 2013).

• Herbicide Development : Studies on pyridazinone herbicides have elucidated their modes of action, including inhibition of photosynthesis, which is critical for developing more efficient and selective agricultural chemicals (Hilton et al., 1969).